Cas no 557088-90-1 (rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans)

Technical Introduction: rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol (trans) is a chiral cyclohexanol derivative featuring a 4-chlorophenyl substituent in the trans configuration relative to the hydroxyl group. This compound is of interest in synthetic and medicinal chemistry due to its stereochemical specificity and potential as a building block for pharmaceuticals or ligands. The trans arrangement enhances structural rigidity, which can be advantageous in studying stereoselective reactions or designing bioactive molecules. Its well-defined stereochemistry and functional group compatibility make it a valuable intermediate for asymmetric synthesis, catalysis, or mechanistic studies. The presence of the chloro substituent further allows for selective derivatization, broadening its utility in targeted chemical transformations.

rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans structure

557088-90-1 structure

Product Name:rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans

CAS No:557088-90-1

MF:C₁₂H₁₅ClO

MW:210.699902772903

MDL:MFCD29042304

CID:3415512

PubChem ID:94503734

Update Time:2025-06-07

rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

- CYCLOHEXANOL, 2-(4-CHLOROPHENYL)-, (1R,2S)-
- rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans
- (1R,2S)-2-(4-Chlorophenyl)cyclohexanol
- rac-(1r,2s)-2-(4-chlorophenyl)cyclohexan-1-ol
- G47181
- AKOS034810142
- EN300-245815
- 497165-44-3
- (1R,2S)-2-(4-CHLOROPHENYL)CYCLOHEXAN-1-OL
- Z2235790507
- 557088-90-1
- MDL： MFCD29042304
- Inchi： 1S/C12H15ClO/c13-10-7-5-9(6-8-10)11-3-1-2-4-12(11)14/h5-8,11-12,14H,1-4H2/t11-,12+/m0/s1
- InChI Key： IJTCXAWGMMJYLJ-NWDGAFQWSA-N
- SMILES： [C@@H]1(O)CCCC[C@H]1C1=CC=C(Cl)C=C1

Computed Properties

Exact Mass: 210.0811428Da
Monoisotopic Mass: 210.0811428Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 20.2Å²

rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-245815-0.05g	rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans	557088-90-1	95%	0.05g	$94.0	2023-09-15
Enamine	EN300-245815-0.1g	rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans	557088-90-1	95%	0.1g	$140.0	2023-09-15
Enamine	EN300-245815-0.25g	rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans	557088-90-1	95%	0.25g	$200.0	2023-09-15
Enamine	EN300-245815-0.5g	rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans	557088-90-1	95%	0.5g	$374.0	2023-09-15
Enamine	EN300-245815-1.0g	rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans	557088-90-1	95%	1g	$499.0	2023-04-20
Enamine	EN300-245815-2.5g	rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans	557088-90-1	95%	2.5g	$978.0	2023-09-15
Enamine	EN300-245815-5.0g	rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans	557088-90-1	95%	5g	$1448.0	2023-04-20
Enamine	EN300-245815-10.0g	rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans	557088-90-1	95%	10g	$2146.0	2023-04-20
Enamine	EN300-245815-1g	rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans	557088-90-1	95%	1g	$499.0	2023-09-15
Enamine	EN300-245815-5g	rac-(1R,2S)-2-(4-chlorophenyl)cyclohexan-1-ol, trans	557088-90-1	95%	5g	$1448.0	2023-09-15